Cas no 104628-25-3 (1-Acridinol,1,2,3,4-tetrahydro-9-[[(4-methylphenyl)methyl]amino]-)

• Product Name: 1-Acridinol,1,2,3,4-tetrahydro-9-[[(4-methylphenyl)methyl]amino]-
• CAS No: 104628-25-3
• MF: C₂₁H₂₂N₂O
• MW: 318.412185192108
• CID: 147138
• PubChem ID: 3025615
• Update Time: 2025-04-19

1-Acridinol,1,2,3,4-tetrahydro-9-[[(4-methylphenyl)methyl]amino]- Chemical and Physical Properties

Names and Identifiers

• 1-Acridinol,1,2,3,4-tetrahydro-9-[[(4-methylphenyl)methyl]amino]-
• 9-[(4-methylphenyl)methylamino]-1,2,3,4-tetrahydroacridin-1-ol
• 104628-25-3
• DTXSID30909072
• 1-Acridinol, 1,2,3,4-tetrahydro-9-(((4-methylphenyl)methyl)amino)-
• 9-{[(4-Methylphenyl)methyl]imino}-1,2,3,4,9,10-hexahydroacridin-1-ol
• SCHEMBL9874956
• CHEMBL53239
• 9-Amino-1 ,2,3,4-tetrahydroacridin-1-ol deriv. 1bb
• 9-(4-Methylbenzylamino)-1,2,3,4-tetrahydroacridin-1-ol
• 9-{[(4-methylphenyl)methyl]amino}-1,2,3,4-tetrahydroacridin-1-ol
• IRPHKCJBSAUIII-UHFFFAOYSA-N
• 9-(4-Methylbenzylamino)-1,2,3,4-tetrahydroacridin-1ol
• 9-(((4-Methylphenyl)methyl)amino)-1,2,3,4-tetrahydro-1-acridinol
• BDBM9374

• Inchi： 1S/C21H22N2O/c1-14-9-11-15(12-10-14)13-22-21-16-5-2-3-6-17(16)23-18-7-4-8-19(24)20(18)21/h2-3,5-6,9-12,19,24H,4,7-8,13H2,1H3,(H,22,23)
• InChI Key： IRPHKCJBSAUIII-UHFFFAOYSA-N
• SMILES： OC1C2=C(C3C=CC=CC=3N=C2CCC1)NCC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 318.17336
• Monoisotopic Mass: 318.173213
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.2
• XLogP3: 4

Experimental Properties

• Density: 1.238
• Boiling Point: 525.4°C at 760 mmHg
• Flash Point: 271.6°C
• Refractive Index: 1.701
• PSA: 45.15
• LogP: 3.94690